Cas no 2527-02-8 (1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-)

2527-02-8 structure
Product name:1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-
CAS No:2527-02-8
MF:C13H15NOS
MW:233.329302072525
CID:1421821
1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-
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- Inchi: 1S/C13H15NOS/c15-13-11-8-4-5-9-12(11)16-14(13)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
- InChI Key: KKUXIXMLNAPJIV-UHFFFAOYSA-N
- SMILES: S1C2=C(C=CC=C2)C(=O)N1C1CCCCC1
Computed Properties
- Exact Mass: 233.08755
Experimental Properties
- Density: 1.256±0.06 g/cm3(Predicted)
- Melting Point: 86-88 °C(Solv: hexane (110-54-3); ethyl ether (60-29-7))
- Boiling Point: 380.2±25.0 °C(Predicted)
- PSA: 20.31
- pka: -2.18±0.20(Predicted)
1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl- Related Literature
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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3. Book reviews
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4. Book reviews
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Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
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